Cas no 1000-63-1 (1-Tert-butoxybutane)

• Product Name: 1-Tert-butoxybutane
• CAS No: 1000-63-1
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD32206208
• CID: 210043
• PubChem ID: 136788
• Update Time: 2025-04-19

1-Tert-butoxybutane Chemical and Physical Properties

Names and Identifiers

• Butane,1-(1,1-dimethylethoxy)-
• 1-(1,1 -Dimethylethoxy)butane
• 1-[(2-methylpropan-2-yl)oxy]butane
• 1-Butyl tert-butylether
• 1-t-butoxybutane
• 1-Tert-butoxybutane
• 2-methyl-2-butoxypropane
• AC1L39A4
• AG-D-04142
• Butyl 1,1-dimethylethyl ether
• butyl t-butyl ether
• Butyl tert-butyl ether
• CTK3J8481
• Ether, butyl tert-butyl (8CI)
• Ether,butyl tert-butyl (6CI,7CI)
• n-butyl-t-butyl ether
• n-Butyltert-butyl ether
• tert-butyl butyl ether
• tert-Butylbutyl ether
• Butyl(tert-butyl) ether
• 1-Butyl tert-butyl ether
• JJNQHLLBFBGKEL-UHFFFAOYSA-N
• Butane, 1-(1,1-dimethylethoxy)-
• DTXSID00142853
• 1000-63-1
• 1-tert-butoxy-butane
• AS-60415
• 1-(TERT-BUTOXY)BUTANE
• SCHEMBL10516
• 1-(1,1 -Dimethylethoxy)butane
• D92818
• AKOS037645368
• DTXCID1065344

• MDL： MFCD32206208
• Inchi： 1S/C8H18O/c1-5-6-7-9-8(2,3)4/h5-7H2,1-4H3
• InChI Key： JJNQHLLBFBGKEL-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C)(C)C

Computed Properties

• Exact Mass: 130.13584
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 2.3

Experimental Properties

• Density: 0.7581
• Melting Point: -94°C (estimate)
• Boiling Point: 140.96°C (estimate)
• Flash Point: 19°C
• Refractive Index: 1.3941 (estimate)
• PSA: 9.23